Cas no 1804100-39-7 (Ethyl 3-nitro-2-(trifluoromethyl)isonicotinate)

• Product Name: Ethyl 3-nitro-2-(trifluoromethyl)isonicotinate
• CAS No: 1804100-39-7
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4908065
• Update Time: 2025-05-19

Ethyl 3-nitro-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-nitro-2-(trifluoromethyl)isonicotinate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-8(15)5-3-4-13-7(9(10,11)12)6(5)14(16)17/h3-4H,2H2,1H3
• InChI Key： QHVUBTVOKPWLEP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OCC)C=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-nitro-2-(trifluoromethyl)isonicotinate

Comprehensive Overview of Ethyl 3-nitro-2-(trifluoromethyl)isonicotinate (CAS No. 1804100-39-7)

Ethyl 3-nitro-2-(trifluoromethyl)isonicotinate (CAS No. 1804100-39-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative combines a nitro group, a trifluoromethyl group, and an isonicotinate backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula and precise chemical properties are critical for researchers exploring heterocyclic chemistry and fluorinated compounds, which are pivotal in modern drug discovery.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and bioavailability. Ethyl 3-nitro-2-(trifluoromethyl)isonicotinate aligns with this trend, as the CF3 group significantly influences electronic and steric properties. Researchers frequently search for "nitro-isonicotinate applications" or "synthesis of fluorinated pyridines," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound’s CAS No. 1804100-39-7 is often queried in databases like SciFinder and Reaxys for patent analysis.

The compound’s solubility and reactivity are tailored for cross-coupling reactions, a hotspot in green chemistry initiatives. With growing interest in sustainable synthesis, methods to optimize its production using catalytic processes or microwave-assisted reactions are widely discussed. Environmental concerns have also led to searches for "eco-friendly nitro compound derivatives," positioning this ester as a candidate for low-toxicity intermediates.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing Ethyl 3-nitro-2-(trifluoromethyl)isonicotinate. Its chromatographic purity is crucial for regulatory compliance in API manufacturing. FAQs such as "how to store nitro-isonicotinate esters" highlight practical handling considerations, emphasizing inert atmospheres and moisture-free conditions to preserve stability.

Emerging applications in material science, such as organic electronics, further expand its utility. The compound’s electron-withdrawing groups make it a potential building block for n-type semiconductors. This interdisciplinary appeal aligns with searches for "fluorinated pyridines in OLEDs" and "nitro-aromatics for photovoltaics," bridging chemistry and engineering fields.

In summary, Ethyl 3-nitro-2-(trifluoromethyl)isonicotinate (CAS No. 1804100-39-7) exemplifies innovation in fine chemicals, addressing needs from medicinal chemistry to sustainable materials. Its multifaceted roles ensure continued relevance in both academic and industrial settings.